1-Heptyn-3-one, 1-(trimethylsilyl)-

• CAS No.: 66713-37-9
• Molecular Formula: C10H18OSi
• Molecular Weight: 182.33 g/mol
• IUPAC Name: 1-trimethylsilylhept-1-yn-3-one
• InChI: InChI=1S/C10H18OSi/c1-5-6-7-10(11)8-9-12(2,3)4/h5-7H2,1-4H3
• InChI Key: CIDYSLUZXSKLHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)C#C[Si](C)(C)C

Description

1-Heptyn-3-one, 1-(trimethylsilyl)- is a useful research compound. Its molecular formula is C10H18OSi and its molecular weight is 182.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 14.4 g of valeryl chloride and 20.4 g of bis-trimethylsilylacetylene in 300 ml of dry methylene chloride, cooled in an ice bath, is added powdered anhydrous aluminum chloride, portionwise, over a period of 20 minutes. The mixture is stirred for 5 minutes, then the cooling bath is removed and the mixture is stirred at room temperature for 4 hours. The mixture is poured into 500 ml of ice-water. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate and filtered through diatomaceous earth. The mother liquor is evaporated to dryness giving a brownish residue. This residue is Kugelrohr-distilled to give 16.56 g of colorless liquid at 45° C./0.3 mm which is essentially identical with the authentic product.